Cas no 943835-77-6 (5-fluoro-2-(2-phenylethynyl)benzaldehyde)

5-fluoro-2-(2-phenylethynyl)benzaldehyde structure
943835-77-6 structure
Product Name:5-fluoro-2-(2-phenylethynyl)benzaldehyde
CAS No:943835-77-6
MF:C15H9FO
MW:224.229767560959
MDL:MFCD28359713
CID:1123793
PubChem ID:46237651
Update Time:2024-10-25

5-fluoro-2-(2-phenylethynyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-2-(2-phenylethynyl)benzaldehyde
    • Benzaldehyde, 5-fluoro-2-(2-phenylethynyl)-
    • 5-Fluoro-2-(phenylethynyl)benzaldehyde
    • 2-(Phenylethynyl)-5-fluorobenzaldehyde
    • AK317447
    • 5-Fluoro-2-(2-phenylethynyl)benzaldehyde (ACI)
    • DB-229345
    • SCHEMBL15895659
    • CS-0149699
    • F21236
    • F2167-5394
    • DS-11495
    • 943835-77-6
    • AKOS027324375
    • MDL: MFCD28359713
    • Inchi: 1S/C15H9FO/c16-15-9-8-13(14(10-15)11-17)7-6-12-4-2-1-3-5-12/h1-5,8-11H
    • InChI Key: CVVZKIZTBMTKLW-UHFFFAOYSA-N
    • SMILES: O=CC1C(C#CC2C=CC=CC=2)=CC=C(F)C=1

Computed Properties

  • Exact Mass: 224.064
  • Monoisotopic Mass: 224.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3.5

Experimental Properties

  • Boiling Point: 361.6±32.0°C at 760 mmHg

5-fluoro-2-(2-phenylethynyl)benzaldehyde Security Information

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5-fluoro-2-(2-phenylethynyl)benzaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium ;  50 °C
Reference
Stereospecific Synthesis of (Z,Z)-Isobenzofurans via Radical-Enabled Cleavage of C(sp3)-C(sp3) and C(sp2)-Halogen Bonds
Huang, Min-Hua; Shi, Hao-Nan; Zhu, Chi-Fan; He, Chun-Lan; Hao, Wen-Juan; et al, Advanced Synthesis & Catalysis, 2019, 361(23), 5340-5345

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium ;  50 °C
Reference
Synthesis of Functionalized Cyclobutane-Fused Naphthalene Derivatives via Cascade Reactions of Allenynes with tert-Butyl Nitrite
Feng, Tian; He, Yan; Zhang, Xinying; Fan, Xuesen, Advanced Synthesis & Catalysis, 2019, 361(6), 1271-1276

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium ;  10 min, rt
1.2 20 h, 50 °C
Reference
Gold Catalysis: β-Ketonaphthalenes via Molecular Gymnastics of 1,6-Diyne-4-en-3-ols
Lauterbach, Tobias; Arndt, Sebastian; Rudolph, Matthias; Rominger, Frank; Hashmi, A. Stephen K., Advanced Synthesis & Catalysis, 2013, 355(9), 1755-1761

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  overnight, reflux
Reference
Mechanistic Insight into Transition Metal-Catalyzed Reaction of Enynal/Enynone with Alkenes: Metal-Dependent Reaction Pathway
Zhu, Shifa; Huang, Hua; Zhang, Zhicai; Ma, Tongmei; Jiang, Huanfeng, Journal of Organic Chemistry, 2014, 79(13), 6113-6122

Production Method 5

Reaction Conditions
1.1 Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ;  rt; 6 - 18 h, 70 °C; 70 °C → rt
Reference
Efficient Pathway for the Preparation of Aryl(isoquinoline)iodonium(III) Salts and Synthesis of Radiofluorinated Isoquinolines
Yuan, Zheliang; Cheng, Ran; Chen, Pinhong; Liu, Guosheng; Liang, Steven H., Angewandte Chemie, 2016, 55(39), 11882-11886

Production Method 6

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium ;  3 h, rt
Reference
Gold-Catalyzed Enynal and Enynol Coupling by Selectively Steering Two Transient Vinyl-Gold Intermediates
Wang, Zipeng; Cao, Tongxiang ; Zhu, Shifa, Organic Letters, 2022, 24(50), 9296-9300

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium ;  6 - 24 h, 60 °C
Reference
Visible-Light-Promoted Generation of α-Ketoradicals from Vinyl-bromides and Molecular Oxygen: Synthesis of Indenones and Dihydroindeno[1,2-c]chromenes
Pagire, Santosh K.; Kreitmeier, Peter; Reiser, Oliver, Angewandte Chemie, 2017, 56(36), 10928-10932

Production Method 8

Reaction Conditions
1.1 Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ;  50 °C
Reference
Metal-free benzannulation of 1,7-diynes towards unexpected 1-aroyl-2-naphthaldehydes and their application in fused aza-heterocyclic synthesis
Wang, Ai-Fang; Zhou, Peng; Zhu, Yi-Long; Hao, Wen-Juan; Li, Guigen; et al, Chemical Communications (Cambridge, 2017, 53(23), 3369-3372

Production Method 9

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  5 min, rt; 8 - 12 h, 50 °C
Reference
Copper(I)-catalyzed synthesis of benzo[b]fluorenes by the cascade reactions of 2-alkynylbenzaldehyde N-tosylhydrazones and aromatic terminal alkynes
Lv, Jiaying; Liu, Huixin; Lu, Le ; Hua, Ruimao, Journal of Organic Chemistry, 2022, 87(23), 16011-16018

Production Method 10

Reaction Conditions
1.1 Reagents: Diisopropylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium ;  8 h, 80 °C
Reference
Silver/Rhodium Relay Catalysis Enables C-H Functionalization of In Situ Generated Isoquinolines with Sulfoxonium Ylides: Construction of Hexahydrodibenzo[a,g]quinolizine Scaffolds
Li, Quanzhe; Liu, Ruixing; Wei, Yin ; Shi, Min, Advanced Synthesis & Catalysis, 2021, 363(10), 2664-2669

Production Method 11

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  overnight, reflux
Reference
Zinc-Catalyzed Tandem Diels-Alder Reactions of Enynals with Alkenes: Generation and Trapping of Cyclic o-Quinodimethanes (o-QDMs)
Zhang, Jiantao; Xiao, Yelin; Chen, Kai; Wu, Wanqing; Jiang, Huanfeng; et al, Advanced Synthesis & Catalysis, 2016, 358(16), 2684-2691

Production Method 12

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium ;  3 - 6 h, 50 °C
Reference
A CuBr-mediated aerobic reaction of 2-alkynylbenzaldehydes and primary amines: synthesis of 4-bromoisoquinolones
Too, Pei Chui; Chiba, Shunsuke, Chemical Communications (Cambridge, 2012, 48(61), 7634-7636

Production Method 13

Reaction Conditions
1.1 Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ;  2 min, rt
1.2 Catalysts: Cuprous iodide ;  24 h, 50 °C
Reference
Gold-Catalyzed Reaction of ortho-Alkynylarylaldehydes with Conjugated Dienes: An Efficient Access to Highly Strained Tetracyclic Bridgehead Olefins
Cao, Ziping ; Zhu, Hongbo; Meng, Xin; Tian, Laijin; Sun, Xuejun; et al, Chemistry - A European Journal, 2016, 22(27), 9125-9129

Production Method 14

Reaction Conditions
Reference
An efficient synthesis of 6-benzyl-2-arylthieno[2,3-d]pyrimidin-4(3H)-ones catalyzed by HCl involving a Friedel-Crafts alkylation reaction
Pan, Wan-Chen; Wang, Yi-Chun; Li, Tuan-Jie; Liu, Jian-Quan; Wang, Xiang-Shan, Journal of Heterocyclic Chemistry, 2020, 57(11), 3970-3979

Production Method 15

Reaction Conditions
1.1 Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ;  12 h, 50 °C
Reference
Palladium- and Copper-Catalyzed Solution Phase Synthesis of a Diverse Library of Isoquinolines
Roy, Sudipta; Roy, Sujata; Neuenswander, Benjamin; Hill, David; Larock, Richard C., Journal of Combinatorial Chemistry, 2009, 11(6), 1061-1065

Production Method 16

Reaction Conditions
1.1 Catalysts: Palladium diacetate ,  Cuprous iodide Solvents: Triethylamine ;  rt
1.2 24 h, 80 °C
Reference
Indium(III)-Catalyzed Tandem Reaction with Alkynylbenzaldehydes and Alkynylanilines to Heteroaromatic Compounds
Yanada, Reiko; Hashimoto, Kana; Tokizane, Rie; Miwa, Yoshihisa; Minami, Hideki; et al, Journal of Organic Chemistry, 2008, 73(13), 5135-5138

Production Method 17

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Tetrakis(triphenylphosphine)palladium ;  5 min, rt
1.2 rt → 70 °C
Reference
Merging Gold and Organocatalysis: A Facile Asymmetric Synthesis of Annulated Pyrroles
Hack, Daniel; Loh, Charles C. J.; Hartmann, Jan M.; Raabe, Gerhard; Enders, Dieter, Chemistry - A European Journal, 2014, 20(14), 3917-3921

Production Method 18

Reaction Conditions
1.1 Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ;  5 min, rt
1.2 Catalysts: Cuprous iodide ;  4 - 16 h, rt → 50 °C
Reference
Solution-Phase Parallel Synthesis of a Diverse Library of 1,2-Dihydroisoquinolines
Markina, Nataliya A.; Mancuso, Raffaella; Neuenswander, Benjamin; Lushington, Gerald H.; Larock, Richard C., ACS Combinatorial Science, 2011, 13(3), 265-271

Production Method 19

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Cuprous iodide ,  Dichlorobis(triphenylphosphine)palladium ;  5 min
1.2 18 h, 50 °C
Reference
The Chameleonic Nature of the Nitro Group Applied to a Base-Promoted Cascade Reaction To Afford Indane-Fused Dihydrofurans
Diaz-Salazar, Howard; Rodriguez-Colin, Juan Carlos; Vazquez-Chavez, Josue ; Hernandez-Rodriguez, Marcos, Journal of Organic Chemistry, 2023, 88(13), 8150-8162

Production Method 20

Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Triethylamine ;  5 min, rt
1.2 Catalysts: Cuprous iodide ;  5 min, rt
1.3 12 h, 60 °C
Reference
Triflic acid-Mediated Expedient Synthesis of Benzo[a]fluorenes and Fluorescent Benzo[a]fluorenones
Mandal, Mou; Balamurugan, Rengarajan, Advanced Synthesis & Catalysis, 2018, 360(7), 1453-1465

5-fluoro-2-(2-phenylethynyl)benzaldehyde Raw materials

5-fluoro-2-(2-phenylethynyl)benzaldehyde Preparation Products

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